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Compound of Interest

Compound Name: Trimethoprim-d9

Cat. No.: B562225 Get Quote

An in-depth technical guide on Trimethoprim-d9, its chemical structure, and its application as

an internal standard in the bioanalysis of Trimethoprim.

Introduction to Trimethoprim-d9
Trimethoprim-d9 is the deuterium-labeled analogue of Trimethoprim, a bacteriostatic antibiotic

widely used for the treatment of various bacterial infections.[1] In the realm of analytical

chemistry and drug development, Trimethoprim-d9 serves as an ideal internal standard for the

quantification of Trimethoprim in biological matrices such as plasma and urine.[1] Its utility is

particularly prominent in sensitive and specific analytical techniques like liquid chromatography-

tandem mass spectrometry (LC-MS/MS). The incorporation of nine deuterium atoms results in

a distinct mass-to-charge ratio (m/z) from the unlabeled drug, while maintaining nearly identical

physicochemical properties, ensuring co-elution during chromatography and similar ionization

efficiency in the mass spectrometer. This allows for accurate correction of variations in sample

preparation and instrument response, leading to reliable and precise quantification of

Trimethoprim.

Chemical Structure and Properties
The chemical structure of Trimethoprim-d9 is identical to that of Trimethoprim, with the

exception of the nine hydrogen atoms on the three methoxy groups being replaced by

deuterium atoms.
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Chemical Structure of Trimethoprim:

Chemical structure of Trimethoprim

Chemical Structure of Trimethoprim-d9:

The nine hydrogen atoms of the three -OCH₃ groups are substituted with deuterium (D).

Physicochemical Properties
A summary of the key physicochemical properties of Trimethoprim-d9 is presented in the table

below.

Property Value

Chemical Name
5-[(3,4,5-tris(methoxy-

d3)phenyl)methyl]pyrimidine-2,4-diamine

Synonyms
2,4-Diamino-5-(3,4,5-tri(methoxy-

d3)benzyl)pyrimidine

CAS Number 1189460-62-5

Molecular Formula C₁₄H₉D₉N₄O₃

Molecular Weight 299.37 g/mol

Appearance Off-White Solid

Storage Temperature -20°C

Application in Bioanalytical Methods
Trimethoprim-d9 is predominantly used as an internal standard in validated bioanalytical

methods for the quantification of Trimethoprim in pharmacokinetic and bioequivalence studies.

The following sections detail a representative experimental protocol for the simultaneous

determination of Trimethoprim and Sulfamethoxazole in human plasma using LC-MS/MS, a

common clinical application.
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Experimental Protocol: Quantification of Trimethoprim
in Human Plasma
This protocol is a synthesized representation of methodologies described in the scientific

literature for the quantification of Trimethoprim in human plasma using Trimethoprim-d9 as an

internal standard.[2][3][4][5]

3.1.1. Materials and Reagents

Trimethoprim reference standard

Trimethoprim-d9 internal standard

Sulfamethoxazole reference standard

Control human plasma (with anticoagulant, e.g., K₂EDTA)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Ultrapure water

3.1.2. Preparation of Stock and Working Solutions

Stock Solutions (1 mg/mL): Prepare individual stock solutions of Trimethoprim and

Trimethoprim-d9 by dissolving the accurately weighed compounds in methanol.

Working Standard Solutions: Prepare serial dilutions of the Trimethoprim stock solution with

a 50:50 (v/v) methanol:water mixture to create calibration standards.

Internal Standard Working Solution: Dilute the Trimethoprim-d9 stock solution with

acetonitrile to a final concentration of 20 nM.[3]

3.1.3. Sample Preparation
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Aliquot 100 µL of plasma samples (calibration standards, quality controls, and unknown

samples) into a 96-well plate.

Add 400 µL of the internal standard working solution (20 nM Trimethoprim-d9 in acetonitrile)

to each well.[3] This step facilitates protein precipitation.

Vortex the plate for 5 minutes at 500 rpm to ensure thorough mixing and protein

precipitation.[3]

Centrifuge the plate to pellet the precipitated proteins.

Transfer the supernatant to a new 96-well plate.

Evaporate the supernatant to dryness under a stream of nitrogen at 37°C.[3]

Reconstitute the dried residue in 100 µL of a 1:3 methanol:water solution.[3]

Vortex the plate for 5 minutes at 500 rpm before analysis.[3]

3.1.4. LC-MS/MS Instrumentation and Conditions

Liquid Chromatograph: Agilent 1200 series or equivalent[2]

Mass Spectrometer: Agilent 6460 series triple quadrupole or equivalent[2]

Analytical Column: Biphenyl column or a C18 column (e.g., Agilent Zorbax XDB-C8, 2.1 mm

x 30 mm, 3.5 µm)[2][3]

Mobile Phase A: Water with 0.1% formic acid[2]

Mobile Phase B: Acetonitrile with 0.1% formic acid[2]

Flow Rate: 0.75 mL/min[2]

Injection Volume: 10 µL[2]

Ionization Mode: Positive Electrospray Ionization (ESI+)[2]

MS/MS Transitions:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b562225?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9152843/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9152843/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9152843/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9152843/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9152843/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4455038/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4455038/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4455038/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9152843/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4455038/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4455038/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4455038/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4455038/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4455038/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Trimethoprim: Precursor ion (Q1) m/z 291.1 → Product ion (Q3) m/z 230.1

Trimethoprim-d9: Precursor ion (Q1) m/z 300.2 → Product ion (Q3) m/z 230.1 (or other

suitable product ion)

Quantitative Data and Method Validation
The performance of bioanalytical methods utilizing Trimethoprim-d9 is rigorously assessed

through a validation process. Key validation parameters are summarized in the tables below,

compiled from various studies.

Linearity and Range
Analyte Matrix

Linearity
Range (ng/mL)

Correlation
Coefficient (r²)

Reference

Trimethoprim
Dried Plasma

Spots
100 - 50,000 >0.99 [2]

Trimethoprim
Dried Urine

Spots
500 - 250,000 >0.99 [2]

Trimethoprim Serum 1.2 - 40 (µg/mL) 0.9954 [4][5]

Accuracy and Precision
Intra-day and Inter-day Precision and Accuracy for Trimethoprim in Dried Plasma Spots[2]

QC Level
Concentrati
on (ng/mL)

Intra-day
Precision
(%CV)

Intra-day
Accuracy
(%)

Inter-day
Precision
(%CV)

Inter-day
Accuracy
(%)

LLOQ 100 8.5 105.0 9.2 103.0

Low 300 6.2 102.3 7.8 101.7

Mid 4,000 5.1 101.5 6.5 100.8

High 40,000 4.8 100.3 5.9 100.5
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Intra-assay and Inter-assay Precision for Trimethoprim in Serum[4][5]

Parameter Value

Intra-assay Precision (%CV) <7%

Inter-assay Precision (%CV) <10%

Visualization of the Analytical Workflow
The following diagram illustrates the typical workflow for the quantification of Trimethoprim in a

biological matrix using Trimethoprim-d9 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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